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Compound of Interest

Compound Name: Alvelestat tosylate

Cat. No.: B605356

Essential Safety and Handling Guide for Alvelestat
Tosylate

Disclaimer: This document provides essential guidance on the safe handling of Alvelestat
tosylate based on general best practices for potent pharmaceutical compounds. A specific
Safety Data Sheet (SDS) for Alvelestat tosylate was not publicly available at the time of
writing. It is imperative to obtain and meticulously follow the SDS provided by your supplier
before any handling of this compound. The information herein is intended to supplement, not
replace, the supplier's specific safety recommendations.

Alvelestat tosylate is a potent, orally bioavailable inhibitor of neutrophil elastase.[1][2][3] Due
to its high potency, stringent safety measures are necessary to protect laboratory personnel
from potential exposure. This guide provides a framework for the safe handling, use, and
disposal of Alvelestat tosylate in a research and development setting.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to minimize exposure risk. The following table
summarizes the recommended PPE for various laboratory activities involving Alvelestat
tosylate. The use of containment technologies like glove bags or isolators is highly
recommended, especially for handling the powdered form of the compound.[4]
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Activity

Recommended Personal Protective
Equipment (PPE)

Receiving and Storage

- Nitrile gloves

Weighing and Aliquoting (Powder)

- Primary Engineering Control: Chemical fume
hood, glove box, or flexible isolator.[5] -
Respiratory Protection: Powered Air-Purifying
Respirator (PAPR) with an assigned protection
factor (APF) of 1000 is recommended for highly
potent compounds.[4][6] - Hand Protection:
Double-gloving with nitrile gloves. - Eye
Protection: Chemical splash goggles or a full-
face shield. - Protective Clothing: Disposable,
low-linting coverall (e.g., Tyvek®) with elastic
cuffs.[7][8] - Footwear: Closed-toe shoes with

disposable shoe covers.

Solution Preparation and Handling

- Primary Engineering Control: Chemical fume
hood. - Respiratory Protection: Air-purifying
respirator with appropriate cartridges if not
handled in a fume hood. - Hand Protection:
Nitrile gloves. - Eye Protection: Safety glasses
with side shields or chemical splash goggles. -

Protective Clothing: Laboratory coat.

Spill Cleanup (Powder)

- Respiratory Protection: PAPR. - Hand
Protection: Double-gloving with heavy-duty
nitrile gloves. - Eye Protection: Chemical splash
goggles and a full-face shield. - Protective
Clothing: Disposable, chemical-resistant

coverall and shoe covers.

Waste Disposal

- Hand Protection: Nitrile gloves. - Eye
Protection: Safety glasses with side shields. -

Protective Clothing: Laboratory coat.

Standard Operating Procedures
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Adherence to a strict operational plan is crucial for the safe handling of Alvelestat tosylate.

Receiving and Storage

 Verification: Upon receipt, verify the container's integrity. Check for any damage or leaks.

e Labeling: Ensure the container is clearly labeled with the compound name, CAS number
(1240425-05-1)[2], and appropriate hazard warnings.

o Storage: Store in a designated, secure, and well-ventilated area away from incompatible
materials. Follow the supplier's recommendations for storage temperature, which is typically
-20°C for one year or -80°C for two years for stock solutions.[9]

Weighing and Solution Preparation

e Controlled Environment: All handling of powdered Alvelestat tosylate must be performed
within a certified chemical fume hood, glove box, or isolator to minimize inhalation exposure.

[5]
e Weighing:
o Don the appropriate PPE as outlined in the table above.
o Use a dedicated set of weighing tools (spatula, weigh paper/boat).
o Carefully transfer the desired amount of powder, avoiding the creation of dust.

o Clean all tools and the weighing area immediately after use with a suitable solvent (e.g.,
70% ethanol) and dispose of cleaning materials as hazardous waste.

e Solubilization:

o Consult the supplier's datasheet for solubility information. Alvelestat tosylate is soluble in
DMSO.[9]

o Add the solvent to the weighed powder in a stepwise manner to ensure complete
dissolution. Sonication may be used to aid dissolution if precipitation occurs.[9]
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o Clearly label the solution with the compound name, concentration, solvent, and date of
preparation.

Experimental Use

 In Vitro Studies: When adding Alvelestat tosylate to cell cultures or other in vitro systems,
perform the work in a biological safety cabinet to maintain sterility and containment.

 In Vivo Studies: For oral administration in animal models, prepare the dosing solution in a
chemical fume hood.[3] Use appropriate animal handling technigues to minimize the risk of
exposure to personnel.

Spill Management

o Evacuate: In case of a significant spill of powdered Alvelestat tosylate, evacuate the
immediate area.

e Secure: Restrict access to the spill area.
o PPE: Don the appropriate PPE for spill cleanup.
e Cleanup (Powder):
o Gently cover the spill with a damp paper towel to avoid raising dust.
o Carefully wipe up the material, working from the outside in.
o Place all contaminated materials into a sealed, labeled hazardous waste container.
o Cleanup (Solution):
o Absorb the spill with an inert absorbent material (e.g., vermiculite, sand).
o Place the absorbent material into a sealed, labeled hazardous waste container.
o Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

» Report: Report the spill to the laboratory supervisor and environmental health and safety
department.
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Disposal Plan

All waste contaminated with Alvelestat tosylate must be treated as hazardous chemical

waste.
e Solid Waste:

o This includes contaminated gloves, weigh paper, pipette tips, vials, and any other
disposable labware.

o Collect all solid waste in a dedicated, clearly labeled, and sealed hazardous waste

container.
e Liquid Waste:

o Collect all unused solutions and contaminated solvents in a separate, clearly labeled, and
sealed hazardous waste container.

o Do not pour any Alvelestat tosylate solutions down the drain.
e Sharps Waste:

o Contaminated needles and syringes should be placed in a designated sharps container for

hazardous chemical waste.
e Disposal:

o All hazardous waste must be disposed of through the institution's environmental health
and safety program in accordance with local, state, and federal regulations. Incineration is
often the required disposal method for potent pharmaceutical compounds.[4]

Workflow for Safe Handling and Disposal
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Safe Handling and Disposal Workflow for Alvelestat Tosylate
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Caption: Workflow for the safe handling and disposal of Alvelestat tosylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal protective equipment for handling Alvelestat
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alvelestat-tosylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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